Cas no 1806510-46-2 (Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate
• CAS No: 1806510-46-2
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4959455
• Update Time: 2025-10-30

Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate

• Inchi： 1S/C12H13BrO4/c1-2-17-12(16)10-5-3-4-8(11(10)15)6-9(14)7-13/h3-5,15H,2,6-7H2,1H3
• InChI Key： OGGMXYVBIPXNAK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(=O)OCC)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate

Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate: A Comprehensive Overview

Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate, also known by its CAS number 1806510-46-2, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its benzoate ester functional group, which plays a pivotal role in its chemical reactivity and potential applications. The presence of the bromine atom and the oxo group further enhances its versatility, making it a valuable molecule for various research and industrial purposes.

The molecular structure of Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate consists of a benzoate ring substituted with an ethoxy group at the para position, a hydroxyl group at the meta position, and a 3-bromo-2-oxopropyl group at the ortho position. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its electronic properties and reactivity. Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with metal ions, which can enhance bioavailability and reduce toxicity.

One of the most intriguing aspects of Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate is its role in coordination chemistry. Researchers have demonstrated that this compound can act as a ligand, forming complexes with transition metals such as copper, zinc, and iron. These metal complexes exhibit unique magnetic and optical properties, making them promising candidates for applications in magnetic resonance imaging (MRI) contrast agents and photovoltaic devices. The bromine atom in the molecule plays a critical role in stabilizing these metal-ligand interactions, which is essential for their functionality.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation across its aromatic ring, which enhances its stability and reactivity. This conjugation also contributes to its ability to act as an effective antioxidant, protecting cells from oxidative stress caused by free radicals. This property has led to its exploration as a potential ingredient in skincare products and dietary supplements.

The synthesis of Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of the ethoxy group and the 3-bromo-2-oxopropyl group requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic chemistry have enabled more efficient synthesis routes, reducing production costs and environmental impact.

In terms of applications, Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate has shown promise in the field of polymer science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with improved mechanical strength and thermal stability. These materials are being explored for use in aerospace applications, where lightweight yet durable materials are highly sought after.

Furthermore, the compound's unique electronic properties make it an attractive candidate for use in organic light-emitting diodes (OLEDs). By incorporating Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate into OLED structures, researchers have achieved enhanced luminous efficiency and longer device lifetimes. This advancement is particularly significant given the growing demand for energy-efficient lighting solutions.

It is also worth noting that Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate exhibits anti-inflammatory properties, which have been validated through in vitro assays using human macrophage cells. This finding opens up new avenues for its use in pharmaceuticals targeting inflammatory diseases such as arthritis and cardiovascular disorders.

In conclusion, Ethyl 3-(3-bromo-2-oxopropyl)-2-hydroxybenzoate (CAS No: 1806510-46-2) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis techniques and computational modeling, positions it as a key player in future innovations within materials science, medicine, and beyond.